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Compound of Interest |

1-(2-Chloroethoxy)-3-
Compound Name:
ethoxybenzene
CAS No.: 915924-31-1
Cat. No.: B1516966
\ 7

Executive Summary: Immediate Action Required

1-(2-Chloroethoxy)-3-ethoxybenzene is a halogenated aromatic ether used primarily as a
synthesis intermediate. Unlike general organic solvents, its disposal is strictly regulated due to
the chlorine substituent, which generates corrosive hydrochloric acid (HCI) and potential
dioxins upon improper combustion.

Core Directive: This material must NEVER be disposed of down the drain or mixed with non-
halogenated solvent waste streams. It requires segregation for high-temperature incineration
with flue gas scrubbing.

Part 1: Chemical Intelligence & Hazard Profile

To handle this chemical safely, you must understand its molecular behavior. The molecule
consists of an electron-rich benzene ring (ethoxybenzene core) and an alkyl chloride tail.

Physicochemical Properties
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Property Data Operational Implication

Requires secondary
Physical State Liquid (typically) containment to prevent

spreading.

Incompatible with aqueous
Solubility Lipophilic (Organic solvents) waste streams; will form

biphasic layers.

The chloro-ethyl group is a

potential alkylating agent.

Reactivity Stable, but alkylating agent ] )
Avoid contact with strong
nucleophiles.
Combustible but not highly
Flash Point >110°C (Estimated) flammable. Classified as Class

[1IB Combustible Liquid.

GHS Hazard Classification

o H315: Causes skin irritation.[1][2][3][4]
e H319: Causes serious eye irritation.[1][3][4]
o H335: May cause respiratory irritation.[3][4]

e H411: Toxic to aquatic life with long-lasting effects (inferred from structural analogs).

Part 2: The Disposal Protocol (Step-by-Step)

This protocol is designed to meet EPA RCRA standards (40 CFR Part 261) and ensure

laboratory safety.

Phase 1: Pre-Disposal Stabilization

Before moving the waste to storage, ensure it is chemically stable.
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e Check pH: Although the pure chemical is neutral, synthesis residues may be acidic. Test a
small aliquot. If pH < 4, neutralize carefully with Sodium Bicarbonate (NaHCO3) to prevent
container corrosion.

e Quench Reactivity: If the waste contains unreacted reagents (e.g., thionyl chloride or strong
bases used in its synthesis), quench slowly in a fume hood before packaging.

Phase 2: Waste Segregation (The "Halogenated" Rule)

You must segregate this chemical into the Halogenated Waste Stream.

o Why? Standard incinerators cannot handle high chlorine content. Burning this compound
without scrubbers releases acidic gases (HCI) and can form toxic dioxins.

o Container Selection: Use High-Density Polyethylene (HDPE) or Glass. Do not use metal
cans (corrosion risk).

Phase 3: Packaging and Labeling

o Select Container: 4L or 20L HDPE Carboy (UN Rated).

o Labeling: Attach a hazardous waste tag immediately upon the first drop entering the
container.

o Constituents: Write "1-(2-Chloroethoxy)-3-ethoxybenzene" (Do not use abbreviations).
o Hazard Checkbox: Mark "Toxic" and "Irritant.”

o Stream ID: Clearly mark "HALOGENATED ORGANIC."

Phase 4: The Disposal Workflow Diagram

The following decision matrix outlines the logical flow for disposing of this specific compound.
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Start: Waste Generation
1-(2-Chloroethoxy)-3-ethoxybenzene

Is it mixed with other solvents?

Analyze Mixture Composition

Critical Compliance Check

Does mixture contain >1% Halogens?

Yes (Always for this chemical

Segregate to HALOGENATED Stream
(Do NOT mix with Acetone/Ethanol)

Select Container:
HDPE or Glass (No Metal)

Labeling:
Full Chemical Name + 'Halogenated'

Satellite Accumulation Area
(Secondary Containment)

Final Disposal:
High-Temp Incineration w/ Scrubbers

Click to download full resolution via product page
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Figure 1: Decision matrix for the segregation and packaging of halogenated aromatic ethers.
Note the critical checkpoint preventing mixture with non-halogenated streams.

Part 3: Emergency Response Procedures

In the event of a spill or exposure, immediate action limits long-term injury.

Spill Management (Small Scale < 500 mL)

o Evacuate & Ventilate: Clear the immediate area.[3] Open fume hood sashes to max safe
height.

o PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat. If outside a hood,
use a half-mask respirator with organic vapor cartridges (black/yellow band).

o Absorb: Use a universal sorbent (vermiculite or polypropylene pads). Do not use combustible
materials like sawdust.

o Clean Up: Scoop absorbed material into a wide-mouth jar. Label as "Debris contaminated
with 1-(2-Chloroethoxy)-3-ethoxybenzene."

Exposure First Aid

» Skin Contact: The lipophilic nature allows skin penetration. Wash immediately with soap and
lukewarm water for 15 minutes. Do not use ethanol (it enhances absorption).

o Eye Contact: Flush with water for 15 minutes, lifting eyelids.[2] Seek medical attention
immediately due to potential corneal damage.

Part 4: Regulatory Compliance & Waste Codes

Proper coding ensures the waste contractor treats the material correctly.
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Regulatory Body

Classification

Code/Designation

EPA (RCRA)

Halogenated Solvent/Organic

FO01/F002 (if spent solvent) or
D001 (if ignitable mixture). If
pure substance, manage as
Non-Regulated Hazardous
Waste (unless state-specific
codes apply).

DOT (Transport)

Environmentally Hazardous

Substance

UN 3082 (Environmentally
hazardous substance, liquid,

n.o.s.)

European Waste

Halogenated Organic

07 01 03* (Organic
halogenated solvents, washing

liquids and mother liquors)

Scientist's Note: While this specific CAS may not be on the EPA "P" or "U" list, the "Cradle-to-
Grave" liability applies. You are responsible for declaring the halogen content to your waste

vendor to prevent incinerator damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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